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Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583 Get Quote

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of the use of Dicyclohexyl Azelate
as a high-performance, non-phthalate plasticizer in the formulation of advanced coatings and

adhesives. The information presented is intended to guide researchers and formulation

chemists in leveraging the unique properties of this compound to enhance product

performance, particularly in applications requiring superior flexibility, durability, and thermal

stability.

Introduction to Dicyclohexyl Azelate
Dicyclohexyl azelate is the diester of azelaic acid and cyclohexanol. Its chemical structure,

featuring a linear C9 dicarboxylic acid backbone and two cycloaliphatic ester groups, imparts a

unique combination of properties. It is recognized as an excellent cold-resistant plasticizer with

good compatibility with a variety of polymers. Unlike traditional phthalate plasticizers,

dicyclohexyl azelate offers a favorable toxicological profile, making it a suitable candidate for

applications with stringent regulatory requirements.

Key Attributes:

Excellent Low-Temperature Flexibility: The cyclohexyl groups can inhibit crystallization at low

temperatures, maintaining the flexibility of the polymer matrix.
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High Permanence: Its relatively high molecular weight and low volatility contribute to reduced

migration and extraction from the cured coating or adhesive, ensuring long-term

performance.

Good Compatibility: It shows good compatibility with a range of polymers including polyvinyl

chloride (PVC), vinyl copolymers, and cellulose resins.[1]

Thermal Stability: Azelate esters are known for their good thermal stability.

Applications in Coatings
In the coatings industry, dicyclohexyl azelate can be formulated into various systems to

improve the mechanical properties of the final film. It is particularly beneficial in applications

where the coated substrate is subject to bending, impact, or significant temperature

fluctuations.

Potential applications include:

Automotive refinishing and protective coatings

Flexible plastic and vinyl coatings

Wood and furniture lacquers

Marine and anti-corrosive coatings

Performance Data in a Model Coating Formulation
The following tables summarize the expected performance of dicyclohexyl azelate in a model

acrylic coating formulation. The data is illustrative to demonstrate the anticipated effects of its

incorporation at various concentrations.

Table 1: Effect of Dicyclohexyl Azelate on Mechanical Properties of an Acrylic Coating
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Dicyclohexyl
Azelate (wt%)

Mandrel Bend
(ASTM D522, mm
pass)

Impact Resistance
(ASTM D2794, inch-
lbs, direct)

Pencil Hardness
(ASTM D3363)

0 (Control) 12 40 2H

5 6 80 H

10 3 120 F

15 <3 160 HB

Table 2: Effect of Dicyclohexyl Azelate on Viscosity and Application Properties

Dicyclohexyl
Azelate (wt%)

Viscosity
(Brookfield, 25°C,
cP)

Leveling (ASTM
D4062, scale 0-10)

Gloss (60°, ASTM
D523)

0 (Control) 1500 7 88

5 1350 8 89

10 1200 9 90

15 1050 9 91

Applications in Adhesives
Dicyclohexyl azelate can be a critical component in adhesive formulations, particularly for

flexible substrates or applications requiring a high degree of peel strength and impact

resistance. Its ability to lower the glass transition temperature (Tg) of the polymer matrix results

in a more pliable and durable bond line.

Potential applications include:

Pressure-sensitive adhesives (PSAs)

Laminating adhesives for flexible packaging

Construction adhesives and sealants
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Automotive interior adhesives

Performance Data in a Model Adhesive Formulation
The following tables illustrate the expected performance of dicyclohexyl azelate in a model

polyurethane adhesive formulation. This data is intended to be representative of the functional

benefits of the plasticizer.

Table 3: Effect of Dicyclohexyl Azelate on Adhesion Properties of a Polyurethane Adhesive

Dicyclohexyl
Azelate (wt%)

180° Peel Strength
(ASTM D903,
N/mm)

Lap Shear Strength
(ASTM D1002, MPa)

T-Peel Strength
(ASTM D1876,
N/mm)

0 (Control) 2.5 15 3.0

5 3.8 14 4.5

10 5.2 12 6.0

15 6.5 10 7.2

Table 4: Effect of Dicyclohexyl Azelate on Physical Properties of a Polyurethane Adhesive

Dicyclohexyl
Azelate (wt%)

Viscosity
(Brookfield, 25°C,
cP)

Shore A Hardness
(ASTM D2240)

Elongation at
Break (%)

0 (Control) 8000 85 250

5 6500 75 350

10 5000 65 450

15 3800 55 550

Experimental Protocols
The following are detailed methodologies for incorporating and evaluating dicyclohexyl
azelate in coating and adhesive formulations.
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Protocol for Formulation of a Plasticized Acrylic Coating
Preparation of Resin Solution: In a suitable mixing vessel, combine the primary acrylic resin

with the appropriate solvents (e.g., xylene, butyl acetate) under agitation until a homogenous

solution is achieved.

Incorporation of Dicyclohexyl Azelate: While maintaining agitation, slowly add the desired

weight percentage of dicyclohexyl azelate to the resin solution. Continue mixing for 15-20

minutes to ensure complete dissolution and uniform distribution.

Addition of Other Additives: Introduce other formulation components such as pigments (if

required, as a pre-dispersed paste), leveling agents, and UV stabilizers. Mix until the

formulation is uniform.

Viscosity Adjustment: Adjust the final viscosity with the recommended solvent blend to meet

the target application viscosity.

Application and Curing: Apply the coating to the desired substrate (e.g., steel panels, plastic

plaques) using a drawdown bar to a specified wet film thickness. Allow the coated panels to

flash off at room temperature for 15 minutes, followed by oven curing at the recommended

temperature and duration for the specific acrylic resin system.

Performance Testing: After the cured films have conditioned for 24 hours at 23 ± 2°C and 50

± 5% relative humidity, perform the required performance tests as outlined in the relevant

ASTM methods (e.g., Mandrel Bend, Impact Resistance, Pencil Hardness).

Protocol for Formulation of a Two-Component
Polyurethane Adhesive

Component A (Polyol Component) Preparation: In a moisture-free mixing vessel, charge the

polyol resin(s). Under agitation and a nitrogen blanket, add the desired weight percentage of

dicyclohexyl azelate. Mix until homogenous. Add other additives such as fillers, rheology

modifiers, and catalysts as required by the formulation, ensuring thorough mixing after each

addition.

Component B (Isocyanate Component) Preparation: The isocyanate component is typically

used as supplied by the manufacturer.
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Mixing of Components: Combine Component A and Component B in the specified

stoichiometric ratio (e.g., by volume or weight). Mix thoroughly using a speed mixer or a

dual-axis centrifugal mixer for the recommended time to ensure a uniform, air-free mixture.

Application and Bonding: Apply the mixed adhesive to one of the substrates to be bonded.

Join the second substrate within the open time of the adhesive. Apply uniform pressure to

the bonded assembly and clamp if necessary.

Curing: Allow the bonded assembly to cure at the recommended temperature and humidity

for the specified duration. Full cure may take several days at ambient conditions.

Performance Testing: After the full curing period, prepare test specimens for adhesion testing

(e.g., Peel Strength, Lap Shear Strength) according to the relevant ASTM standards.

Visualizations
The following diagrams illustrate the logical workflow for formulation and testing, and the

conceptual relationship between plasticizer concentration and key performance metrics.
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Caption: Experimental workflow for formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15342583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

